Cas no 960249-93-8 (Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester)

Technical Introduction: Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester is a fluorinated aromatic ester with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both difluoromethoxy and fluoro substituents, enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The methyl ester group improves solubility and facilitates further derivatization. This compound is particularly useful in medicinal chemistry for optimizing drug candidates, owing to its ability to modulate electronic and steric properties. High purity and consistent synthesis protocols ensure reliability for research and industrial use. Its unique substitution pattern offers advantages in developing targeted molecules with improved pharmacokinetic profiles.
Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester structure
960249-93-8 structure
Product Name:Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester
CAS No:960249-93-8
MF:C9H7F3O3
MW:220.145293474197
CID:4988828
Update Time:2025-06-12

Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(difluoromethoxy)-6-fluorobenzoate
    • Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester
    • methyl 2-[(difluoromethyl)oxy]-6-fluorobenzoate
    • Inchi: 1S/C9H7F3O3/c1-14-8(13)7-5(10)3-2-4-6(7)15-9(11)12/h2-4,9H,1H3
    • InChI Key: AVZXGEUXPCUKRZ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C(=O)OC)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35.5

Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester Pricemore >>

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Additional information on Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester

Recent Advances in the Study of Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester (CAS: 960249-93-8)

Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester (CAS: 960249-93-8) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and fluoro substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in modern medicinal chemistry.

The synthesis of Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the difluoromethoxy introduction. This advancement not only reduces production costs but also minimizes the environmental impact, aligning with the growing demand for sustainable chemical processes in pharmaceutical manufacturing.

Pharmacological investigations have revealed that this compound exhibits notable bioactivity, particularly in the modulation of inflammatory pathways. Research conducted at the University of California, San Francisco (UCSF) demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapeutics.

In addition to its anti-inflammatory properties, Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester has shown promise in oncology research. A 2024 study published in Cancer Research highlighted its role as a selective inhibitor of certain kinase enzymes that are overexpressed in various cancers. The compound's ability to penetrate cell membranes and target specific oncogenic pathways makes it a valuable candidate for further investigation in targeted cancer therapies.

The compound's unique chemical structure also makes it an attractive building block for drug discovery. Its difluoromethoxy group, in particular, has been shown to enhance metabolic stability and bioavailability, addressing common challenges in drug development. Recent computational studies have explored its potential as a scaffold for designing novel antimicrobial agents, with preliminary results indicating activity against drug-resistant bacterial strains.

Despite these promising developments, challenges remain in the clinical translation of Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester. Current research is focusing on optimizing its pharmacokinetic profile and reducing potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical studies, with the goal of identifying suitable formulations for human trials.

In conclusion, Benzoic acid, 2-(difluoromethoxy)-6-fluoro-, methyl ester (CAS: 960249-93-8) represents a versatile and pharmacologically active compound with multiple therapeutic applications. Recent advances in its synthesis and biological evaluation have positioned it as a promising candidate for drug development across various disease areas. Continued research efforts will be crucial in unlocking its full potential and translating these findings into clinically viable treatments.

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